Cas no 37859-41-9 (2-Benzothiazolemethanamine,N,N-diethyl-)

2-Benzothiazolemethanamine,N,N-diethyl- structure
37859-41-9 structure
Product Name:2-Benzothiazolemethanamine,N,N-diethyl-
CAS No:37859-41-9
MF:C12H16N2S
MW:220.333841323853
CID:297619
Update Time:2024-01-27

2-Benzothiazolemethanamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanamine,N,N-diethyl-
    • Benzothiazole,2-(diethylaminomethyl)- (6CI)
    • 2-Benzothiazolemethanamine,N,N-diethyl-(9CI)
    • 2-Benzothiazolemethanamine, N,N-diethyl-
    • Inchi: 1S/C12H16N2S/c1-3-14(4-2)9-12-13-10-7-5-6-8-11(10)15-12/h5-8H,3-4,9H2,1-2H3
    • InChI Key: OXJCDPKQSADHSS-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1CN(CC)CC

Computed Properties

  • Exact Mass: 220.10358
  • Monoisotopic Mass: 220.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • PSA: 16.13

2-Benzothiazolemethanamine,N,N-diethyl- Related Literature

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